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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of O-Desmethyl Tramadol-d6, a key analytical

internal standard for its active parent compound, O-Desmethyl Tramadol. This document

covers reliable suppliers, pricing information, detailed experimental protocols for its use in

analytical chemistry, and a review of the relevant biological pathways.

Sourcing and Procurement of O-Desmethyl
Tramadol-d6
O-Desmethyl Tramadol-d6 is primarily available as a certified reference material (CRM) for

research and forensic use. It is typically supplied as a solution in methanol at a concentration of

100 µg/mL or as a neat solid. The following table summarizes publicly available information

from various suppliers. Please note that pricing and availability are subject to change and may

not be publicly listed for all vendors. It is recommended to contact the suppliers directly for the

most current information and to request a certificate of analysis.
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Supplier
Product
Description

Catalog
Number
(Example)

Purity/Form Quantity Price (USD)

Sigma-

Aldrich

O-Desmethyl-

cis-tramadol-

D6

hydrochloride

solution

D-058-1ML

Certified

Reference

Material, 100

µg/mL in

methanol (as

free base)

1 mL

$215.25 (List

Price:

$287.00)[1]

Cerilliant (a

MilliporeSigm

a brand)

O-Desmethyl-

cis-tramadol-

D6 HCl

D-058-1ML

Certified

Reference

Material, 100

µg/mL in

methanol (as

free base)

1 mL $287.00[2]

Cayman

Chemical

O-Desmethyl-

cis-tramadol-

d6

(hydrochlorid

e) (CRM)

42181

Certified

Reference

Material, 100

µg/mL in

methanol

100 µg
Inquire for

price

LGC

Standards

O-Desmethyl

Tramadol-d6

Hydrochloride

TRC-

D294743
Neat 1 mg, 10 mg

Inquire for

price[3]

MedChemEx

press

O-Desmethyl

Tramadol-d6
HY-109054S Neat 1 mg, 5 mg

Inquire for

price

United States

Biological

O-Desmethyl

Tramadol-d6
D3220-90X ~90% solid 1 mg

Inquire for

price[4]

Pharmaffiliate

s

O-Desmethyl

Tramadol-d6

PA STI

028800

White to Off-

White Solid
Not specified

Inquire for

price[5]

Biological Pathways and Mechanism of Action
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O-Desmethyl Tramadol is the primary active metabolite of the analgesic drug Tramadol. The

deuterated form, O-Desmethyl Tramadol-d6, serves as an ideal internal standard for its

quantification in biological matrices due to its identical chemical properties and distinct mass.

Metabolic Pathway of Tramadol
Tramadol is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes

CYP2D6 and CYP3A4. The O-demethylation of tramadol to O-Desmethyl Tramadol (M1) is

catalyzed by CYP2D6 and is the principal pathway leading to the pharmacologically active

metabolite.[6][7] N-demethylation to N-desmethyltramadol (M2) is carried out by CYP3A4 and

CYP2B6.[6][7]

Metabolic Pathway of Tramadol
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Metabolic conversion of Tramadol to its primary metabolites.

Mechanism of Action of O-Desmethyl Tramadol
O-Desmethyl Tramadol (M1) is a more potent µ-opioid receptor agonist than its parent

compound, Tramadol, and is primarily responsible for its analgesic effects.[4] The mechanism

of action is twofold:
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µ-Opioid Receptor Agonism: O-Desmethyl Tramadol binds to and activates µ-opioid

receptors in the central nervous system, leading to a reduction in the perception of pain.[8]

Monoamine Reuptake Inhibition: The different enantiomers of tramadol and its metabolites

also contribute to analgesia by inhibiting the reuptake of serotonin and norepinephrine.[2]

Mechanism of Action of O-Desmethyl Tramadol
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Dual mechanism of action of O-Desmethyl Tramadol.

Experimental Protocols
O-Desmethyl Tramadol-d6 is crucial for the accurate quantification of O-Desmethyl Tramadol

in biological samples using isotope dilution mass spectrometry. Below are detailed protocols for

sample preparation and analysis.

Synthesis of O-Desmethyl Tramadol
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While O-Desmethyl Tramadol-d6 is typically purchased as a CRM, understanding the

synthesis of the unlabeled compound provides valuable context. A common method involves

the demethylation of Tramadol.

Protocol for Demethylation of Tramadol:

Reaction Setup: In a clean flask under a nitrogen atmosphere, add Tramadol (1 equivalent),

ethylene glycol (as solvent), polyethylene glycol-400 (as a phase transfer catalyst), and

potassium hydroxide (excess).[1][6]

Heating: Heat the reaction mixture to 195-200°C for approximately 24 hours.[1][6]

Workup:

Cool the reaction mixture and dilute with water.

Extract with toluene to remove any unreacted Tramadol.[6]

Acidify the aqueous layer to a pH of 4 to precipitate O-Desmethyl Tramadol.[6]

Extract the product with dichloromethane.[6]

Purification: The crude product can be further purified by conversion to its hydrochloride salt

and recrystallization from acetone to achieve high purity (>99%).[1][6]

Solid-Phase Extraction (SPE) for Tramadol and
Metabolites from Biological Matrices
This protocol is designed for the extraction of Tramadol and its metabolites, including O-

Desmethyl Tramadol, from plasma and urine prior to LC-MS/MS analysis. O-Desmethyl
Tramadol-d6 should be added as an internal standard at the beginning of the sample

preparation.

Materials:

Mixed-mode cation exchange SPE cartridges

Methanol (HPLC grade)
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Deionized water

Ammonium acetate buffer (50 mM, pH 6.0)

Acetic acid (1 M)

Ammonium hydroxide (5% in methanol)

SPE manifold

Vortex mixer and centrifuge

Nitrogen evaporator

Procedure:

Sample Pre-treatment:

Plasma/Serum: To 1 mL of sample, add 1 mL of 50 mM ammonium acetate (pH 6.0).

Vortex for 30 seconds.

Urine: Dilute 1 mL of urine with 1 mL of 50 mM ammonium acetate (pH 6.0). Vortex for 30

seconds.

SPE Cartridge Conditioning:

Pass 1 mL of methanol through the cartridge.

Pass 1 mL of deionized water through the cartridge.

Equilibrate with 1 mL of 50 mM ammonium acetate (pH 6.0).

Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a flow rate of

approximately 1 mL/min.

Washing:

Wash with 1 mL of 50 mM ammonium acetate (pH 6.0).
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Wash with 1 mL of 1 M acetic acid.

Wash with 1 mL of methanol.

Dry the cartridge under vacuum for 5 minutes.

Elution: Elute the analytes with 2 x 1 mL of 5% ammonium hydroxide in methanol.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase used for LC-MS/MS analysis.
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Solid-Phase Extraction Workflow
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Workflow for the solid-phase extraction of Tramadol and its metabolites.
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LC-MS/MS Analysis
The following table summarizes typical LC-MS/MS conditions for the analysis of Tramadol and

its metabolites. These should be optimized for the specific instrument and application.

Parameter Condition

LC Column
C18 reversed-phase column (e.g., 2.1 x 50 mm,

2 µm particle size)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient
A linear gradient from low to high organic phase

(e.g., 5% to 95% B) over several minutes.

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Mode Multiple Reaction Monitoring (MRM)

MRM Transitions (Example)

Tramadol: m/z 264 -> 58O-Desmethyl Tramadol:

m/z 250 -> 58O-Desmethyl Tramadol-d6: m/z

256 -> 64

Conclusion
O-Desmethyl Tramadol-d6 is an indispensable tool for researchers and professionals in the

fields of pharmacology, toxicology, and clinical chemistry. Its use as an internal standard

ensures the accuracy and reliability of quantitative methods for the analysis of O-Desmethyl

Tramadol, the active metabolite of Tramadol. This guide provides a comprehensive starting

point for sourcing this reference material and implementing robust analytical protocols. For

specific applications, further optimization of the described methods may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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